Cas no 1396800-08-0 (2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide)
2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide
- 2-methyl-N-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzenesulfonamide
- F6240-5129
- 1396800-08-0
- 2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide
- 2-methyl-N-(1-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzenesulfonamide
- VU0539489-1
- AKOS024542154
-
- Inchi: 1S/C19H21N5O3S/c1-14-7-3-4-8-16(14)28(25,26)24-19(9-5-2-6-10-19)18-22-17(23-27-18)15-13-20-11-12-21-15/h3-4,7-8,11-13,24H,2,5-6,9-10H2,1H3
- InChI Key: DOFXODXWPFYSIX-UHFFFAOYSA-N
- SMILES: C1(S(NC2(C3ON=C(C4=NC=CN=C4)N=3)CCCCC2)(=O)=O)=CC=CC=C1C
Computed Properties
- Exact Mass: 399.13651072g/mol
- Monoisotopic Mass: 399.13651072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 119Ų
2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6240-5129-2μmol |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-5μmol |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-10μmol |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-20μmol |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-1mg |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-2mg |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-3mg |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-4mg |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-5mg |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-5129-10mg |
2-methyl-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzene-1-sulfonamide |
1396800-08-0 | 10mg |
$79.0 | 2023-09-09 |
2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide
Research Brief on 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide (CAS: 1396800-08-0)
Recent studies on the compound 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide (CAS: 1396800-08-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique oxadiazole and pyrazine moieties, has demonstrated promising activity in targeting specific biological pathways, making it a subject of intense research interest.
The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with biological targets. Preliminary findings suggest that 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide exhibits selective inhibition of certain enzymes involved in inflammatory and oncogenic pathways. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the oxadiazole and pyrazine rings influence its binding affinity and efficacy.
In vitro and in vivo studies have provided compelling evidence of the compound's therapeutic potential. For instance, recent experiments have shown significant anti-proliferative effects in cancer cell lines, particularly those resistant to conventional treatments. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to assess its suitability for further development.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through advanced computational modeling and high-throughput screening techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide represents a promising candidate for future drug development. Its unique chemical structure and biological activity underscore the importance of continued research to fully realize its therapeutic potential. This brief highlights the latest advancements and sets the stage for further exploration in this exciting area of chemical biology.
1396800-08-0 (2-methyl-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)